Cas no 1357456-73-5 (Cyclohexanecarboxylic acid, 4-oxo-2-(3-thienyl)-, (1S,2S)-)

• Product Name: Cyclohexanecarboxylic acid, 4-oxo-2-(3-thienyl)-, (1S,2S)-
• CAS No: 1357456-73-5
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• MDL: MFCD18452143
• CID: 5159716
• Update Time: 2025-05-25

Cyclohexanecarboxylic acid, 4-oxo-2-(3-thienyl)-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-oxo-2-(3-thienyl)-, (1S,2S)-

• MDL： MFCD18452143
• Inchi： 1S/C11H12O3S/c12-8-1-2-9(11(13)14)10(5-8)7-3-4-15-6-7/h3-4,6,9-10H,1-2,5H2,(H,13,14)/t9-,10+/m0/s1
• InChI Key： WLUZXUJJELURSV-VHSXEESVSA-N
• SMILES： [C@H]1(C(O)=O)CCC(=O)C[C@@H]1C1C=CSC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Cyclohexanecarboxylic acid, 4-oxo-2-(3-thienyl)-, (1S,2S)-

Cyclohexanecarboxylic Acid, 4-Oxo-2-(3-Thienyl)-, (1S,2S)-: A Comprehensive Overview

The compound with CAS No. 1357456-73-5, commonly referred to as Cyclohexanecarboxylic acid, 4-oxo-2-(3-thienyl)-, (1S,2S)-, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique cyclohexane framework, which serves as the backbone for a variety of functional groups. The 4-oxo group introduces a ketone functionality, while the 2-(3-thienyl) substituent adds a thiophene ring to the structure. The stereochemistry at positions 1 and 2, designated as (1S,2S), further defines the compound's spatial arrangement and plays a crucial role in its biological activity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its thiophene moiety is known to confer unique electronic properties, making it an attractive candidate for designing bioactive molecules. Researchers have explored its ability to modulate various cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, a study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response.

The synthesis of Cyclohexanecarboxylic acid, 4-oxo-2-(3-thienyl)-, (1S,2S)- involves a multi-step process that combines principles from both organic synthesis and stereochemistry. The use of chiral auxiliaries and asymmetric catalysis has been pivotal in achieving the desired stereochemical outcome. This approach not only ensures high enantiomeric purity but also aligns with green chemistry principles by minimizing waste and optimizing reaction conditions.

In terms of applications, this compound has shown promise in materials science as well. Its rigid structure and conjugated system make it suitable for use in organic electronics. A research team at Stanford University has reported on its potential as a building block for advanced semiconducting materials. The compound's ability to form stable π-conjugated systems has been exploited to create high-performance organic field-effect transistors (OFETs), which are critical components in flexible electronics.

The pharmacokinetic profile of Cyclohexanecarboxylic acid, 4-oxo-2-(3-thienyl)-, (1S,2S)- has also been extensively studied. Preclinical trials have revealed that it exhibits excellent bioavailability and minimal toxicity in animal models. These findings suggest that it could be a viable candidate for further clinical development. Additionally, its ability to cross the blood-brain barrier makes it particularly interesting for treating central nervous system disorders.

From an environmental standpoint, the degradation pathways of this compound have been investigated to assess its ecological impact. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. This is a critical factor for industries seeking sustainable chemical solutions.

In conclusion, Cyclohexanecarboxylic acid, 4-oxo-2-(3-thienyl)-, (1S,2S)- represents a fascinating intersection of chemistry and biology. Its versatile structure and unique properties make it a valuable tool in drug discovery and materials science. As research continues to uncover new applications and optimize its synthesis routes, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.